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Compound of Interest

Compound Name: N-Ethylglycine

Cat. No.: B1362533 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of N-Ethylglycine, including detailed personal protective

equipment (PPE) protocols, operational procedures, and disposal plans. By adhering to these

guidelines, you can minimize risks and maintain a secure workspace.

N-Ethylglycine is a chemical compound that requires careful handling due to its potential

hazards. Safety Data Sheets (SDS) indicate that N-Ethylglycine can be harmful if swallowed,

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, the

use of appropriate personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE) for N-Ethylglycine
The following table summarizes the recommended PPE for handling N-Ethylglycine in various

laboratory scenarios. It is crucial to always wear the appropriate protection to prevent

exposure.
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Scenario Required Personal Protective Equipment

Routine Laboratory Work

Eye Protection: Chemical safety goggles or

glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection: Wear appropriate protective

gloves (e.g., nitrile, neoprene) to prevent skin

exposure.[3]

Body Protection: A standard laboratory coat

should be worn.

Respiratory Protection: Not typically required

under normal use conditions with adequate

ventilation.[2] However, if dust is generated, a

dust respirator should be used.

Weighing and Preparing Solutions
Eye Protection: Chemical safety goggles are

required.

Hand Protection: Chemical-resistant gloves are

mandatory.

Body Protection: A lab coat is required.

Respiratory Protection: Use a dust mask or work

in a ventilated hood to avoid inhaling dust

particles.

Spill Cleanup
Eye Protection: Chemical safety goggles and a

face shield.

Hand Protection: Heavy-duty, chemical-resistant

gloves.

Body Protection: Chemical-resistant apron or

coveralls over a lab coat.

Respiratory Protection: A respirator with an

appropriate cartridge for organic vapors and
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particulates is recommended, especially for

large spills or in poorly ventilated areas.

Emergency Situations (e.g., large spill, fire)
Eye Protection: Full-face respirator with

appropriate cartridges.

Hand Protection: Heavy-duty, chemical-resistant

gloves.

Body Protection: Full chemical-resistant suit.

Respiratory Protection: Self-contained breathing

apparatus (SCBA) should be used in case of

fire.[2]

Operational and Disposal Plans
Proper handling and disposal of N-Ethylglycine are critical to ensure the safety of laboratory

personnel and the environment. The following procedural guidance outlines the step-by-step

process for working with and disposing of this compound.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling N-Ethylglycine in a

laboratory setting.
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Safe Handling Workflow for N-Ethylglycine
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Caption: A flowchart outlining the key steps for the safe handling of N-Ethylglycine from

preparation to post-handling procedures.

Step-by-Step Disposal Plan
Proper disposal of N-Ethylglycine and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step Procedure

1. Waste Segregation

Segregate N-Ethylglycine waste from other

laboratory waste streams. This includes unused

product, contaminated materials (e.g., gloves,

paper towels), and empty containers.

2. Waste Collection

Collect N-Ethylglycine waste in a designated,

properly labeled, and sealed container. The

container should be made of a material

compatible with the chemical.

3. Labeling

Clearly label the waste container with

"Hazardous Waste," the name "N-Ethylglycine,"

and any other required hazard information.

4. Storage

Store the waste container in a designated

hazardous waste accumulation area that is

secure and away from incompatible materials.

5. Disposal

Dispose of the contents and container in

accordance with local, state, and federal

regulations.[1] This typically involves arranging

for pickup by a licensed hazardous waste

disposal company. Do not dispose of N-

Ethylglycine down the drain.

6. Empty Containers

Empty containers should be triple-rinsed with a

suitable solvent. The rinsate should be collected

as hazardous waste. The rinsed containers can

then be disposed of as regular lab waste, if

permitted by local regulations.
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Emergency Response Protocol
In the event of accidental exposure or a significant spill, a swift and appropriate response is

essential to mitigate harm.

Emergency Response for N-Ethylglycine Exposure or
Spill
The following diagram outlines the immediate actions to be taken in an emergency involving N-
Ethylglycine.
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Emergency Response Protocol for N-Ethylglycine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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